Cas no 149246-42-4 (1H-Purine,6,6'-(1,4,10,13-tetraoxa-7,16-diazacyclooctadecane-7,16-diyl)bis- (9CI))

• Product Name: 1H-Purine,6,6'-(1,4,10,13-tetraoxa-7,16-diazacyclooctadecane-7,16-diyl)bis- (9CI)
• CAS No: 149246-42-4
• MF: C₂₂H₃₀N₁₀O₄
• MW: 498.538202762604
• CID: 225896
• PubChem ID: 3073474
• Update Time: 2025-04-19

1H-Purine,6,6'-(1,4,10,13-tetraoxa-7,16-diazacyclooctadecane-7,16-diyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine,6,6'-(1,4,10,13-tetraoxa-7,16-diazacyclooctadecane-7,16-diyl)bis- (9CI)
• 7,16-bis(7H-purin-6-yl)-1,4,10,13-tetraoxa-7,16-diazacyclooctadecane
• 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-di(1H-pyrin-6-yl)-
• 1H-Purine, 6,6'-(1,4,10,13-tetraoxa-7,16-diazacyclooctadecane-7,16-diyl)bis-
• 6,6'-(1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane-7,16-diyl)bis-1H-purine
• AC1MIMPE
• ACMC-20n5nj
• AG-D-95284
• CTK4C6100
• LS-127157
• 149246-42-4
• DTXSID10164208

• Inchi： 1S/C22H30N10O4/c1-5-33-9-10-35-7-3-32(22-18-20(26-14-24-18)28-16-30-22)4-8-36-12-11-34-6-2-31(1)21-17-19(25-13-23-17)27-15-29-21/h13-16H,1-12H2,(H,23,25,27,29)(H,24,26,28,30)
• InChI Key： ZEALNJMXZDNVRJ-UHFFFAOYSA-N
• SMILES： O1CCOCCN(C2=C3C(=NC=N2)N=CN3)CCOCCOCCN(C2=C3C(=NC=N2)N=CN3)CC1

Computed Properties

• Exact Mass: 498.24500
• Monoisotopic Mass: 498.245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.318
• Boiling Point: 893.4°Cat760mmHg
• Flash Point: 494.1°C
• Refractive Index: 1.608
• PSA: 152.32000
• LogP: 0.54220